Cas no 1261794-29-9 (3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261794-29-9
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4929252
• Update Time: 2025-06-07

3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H11F3N2O/c1-8-12(17)10(6-7-18-8)9-4-2-3-5-11(9)19-13(14,15)16/h2-7H,17H2,1H3
• InChI Key： DYBBHCAWUYCFRY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CN=C(C)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 3.4
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261794-29-9)

3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261794-29-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a methyl group, and a trifluoromethoxy-substituted phenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine can be represented as follows: C₁₅H₁₃F₃N₂O. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The amino group provides a functional handle for further chemical modifications, enabling the synthesis of derivatives with enhanced or modified properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Studies have shown that 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as pain management, inflammation, and neurological disorders.

Beyond its interactions with GPCRs, 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine has also been investigated for its potential as an inhibitor of specific enzymes. For example, it has been shown to exhibit inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are an important class of drugs used in the treatment of various cancers and inflammatory diseases. The ability of 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine to selectively inhibit these enzymes suggests its potential as a lead compound for the development of novel therapeutic agents.

The pharmacokinetic properties of 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine have also been studied in detail. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and good tissue penetration make it suitable for systemic administration. Additionally, the compound's stability under physiological conditions ensures that it remains active in vivo for an extended period, enhancing its therapeutic potential.

In preclinical studies, 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine has shown promising results in various disease models. For instance, it has demonstrated significant anti-inflammatory effects in animal models of arthritis and other inflammatory conditions. The compound's ability to reduce inflammation without causing significant side effects makes it an attractive candidate for further development as an anti-inflammatory drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine in human subjects. Early results from these trials have been encouraging, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.

The synthesis of 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine involves several well-established chemical reactions. One common synthetic route involves the condensation of 3-amino-pyridine with 1-bromo-2-trifluoromethoxybenzene followed by methylation. This approach allows for the efficient production of the compound on both laboratory and industrial scales. The availability of robust synthetic methods ensures that sufficient quantities can be produced for research and development purposes.

In conclusion, 3-Amino-2-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261794-29-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development efforts.